Hdac-IN-3
Hdac-IN-3
GSK-3117391 is under investigation in clinical trial NCT02965599 (Efficacy, Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of GSK3117391 in Subjects With Rheumatoid Arthritis).
Brand Name:
Vulcanchem
CAS No.:
1018673-42-1
VCID:
VC0529425
InChI:
InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1
SMILES:
C1CCC(CC1)C(C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO
Molecular Formula:
C22H33N3O4
Molecular Weight:
403.5 g/mol
Hdac-IN-3
CAS No.: 1018673-42-1
Cat. No.: VC0529425
Molecular Formula: C22H33N3O4
Molecular Weight: 403.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | GSK-3117391 is under investigation in clinical trial NCT02965599 (Efficacy, Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of GSK3117391 in Subjects With Rheumatoid Arthritis). |
|---|---|
| CAS No. | 1018673-42-1 |
| Molecular Formula | C22H33N3O4 |
| Molecular Weight | 403.5 g/mol |
| IUPAC Name | cyclopentyl (2S)-2-cyclohexyl-2-[[6-[3-(hydroxyamino)-3-oxopropyl]pyridin-3-yl]methylamino]acetate |
| Standard InChI | InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1 |
| Standard InChI Key | AFDPFLDWOXXHQM-NRFANRHFSA-N |
| Isomeric SMILES | C1CCC(CC1)[C@@H](C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO |
| SMILES | C1CCC(CC1)C(C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO |
| Canonical SMILES | C1CCC(CC1)C(C(=O)OC2CCCC2)NCC3=CN=C(C=C3)CCC(=O)NO |
| Appearance | Solid powder |
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